Cas no 1217976-31-2 (methyl 2-[(3R)-morpholin-3-yl]acetate)

• Product Name: methyl 2-[(3R)-morpholin-3-yl]acetate
• CAS No: 1217976-31-2
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD09878681
• CID: 842014
• PubChem ID: 25419105
• Update Time: 2025-06-30

methyl 2-[(3R)-morpholin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(morpholin-3-yl)acetate
• methyl 2-[(3R)-morpholin-3-yl]acetate
• AKOS016002110
• 1217976-31-2
• (3R)-3-Morpholineacetic acid methyl ester
• Methyl (R)-2-(morpholin-3-yl)acetate
• DTXSID70649687
• CS-0097092
• Methyl [(3R)-morpholin-3-yl]acetate
• AKOS015855749
• (R)-Methyl2-(morpholin-3-yl)acetate
• Methyl 2-((R)-morpholin-3-yl)acetate
• 3-Morpholineacetic acid, methyl ester, (3R)-
• SCHEMBL19016585

• MDL： MFCD09878681
• Inchi： 1S/C7H13NO3/c1-10-7(9)4-6-5-11-3-2-8-6/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： SUCYHGXECUURID-ZCFIWIBFSA-N
• SMILES： O1CCN[C@H](CC(=O)OC)C1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 226 ºC
• Flash Point: 91 ºC
• PSA: 47.56000
• LogP: -0.13330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on methyl 2-[(3R)-morpholin-3-yl]acetate

Introduction to Methyl 2-[(3R)-morpholin-3-yl]acetate (CAS No. 1217976-31-2)

Methyl 2-[(3R)-morpholin-3-yl]acetate, a compound with the chemical formula C₉H₁₅NO₃, is a derivative of morpholine and plays a significant role in the field of pharmaceutical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The CAS number 1217976-31-2 uniquely identifies this chemical entity, ensuring precise classification and communication within the scientific community.

The molecular structure of methyl 2-[(3R)-morpholin-3-yl]acetate features a morpholine ring substituted at the 3-position with an acetic acid methyl ester group. This configuration imparts specific steric and electronic properties that are highly relevant in drug design and development. The presence of the (3R) configuration indicates a particular stereochemical arrangement, which is crucial for the biological activity of the compound. Such stereochemical specificity is often a key factor in determining the efficacy and safety of pharmaceutical agents.

In recent years, there has been growing interest in morpholine derivatives due to their potential applications in medicinal chemistry. Morpholine-based compounds have been explored for their roles as intermediates in the synthesis of drugs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The versatility of morpholine moieties in drug design stems from their ability to modulate biological pathways through interactions with target proteins and enzymes.

One of the most compelling aspects of methyl 2-[(3R)-morpholin-3-yl]acetate is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced pharmacological profiles. For instance, studies have demonstrated its use in generating derivatives with improved solubility, bioavailability, and metabolic stability. These attributes are critical for the development of next-generation therapeutics that can overcome limitations associated with earlier generations of drugs.

The synthesis of methyl 2-[(3R)-morpholin-3-yl]acetate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as chiral resolution techniques and catalytic asymmetric transformations, are often employed to achieve high enantiomeric purity. The importance of stereochemical control cannot be overstated, as even minor deviations can significantly impact the biological activity of the final product.

Recent advancements in computational chemistry have further enhanced the understanding of how morpholine derivatives interact with biological targets. Molecular modeling studies have provided insights into the binding modes of these compounds, enabling rational drug design strategies. By integrating experimental data with computational predictions, researchers can optimize the structure-activity relationships (SAR) of molecules like methyl 2-[(3R)-morpholin-3-yl]acetate, accelerating the discovery process.

In clinical research, methyl 2-[(3R)-morpholin-3-yl]acetate has been investigated as a potential therapeutic agent in preclinical models. Preliminary studies suggest that derivatives based on this scaffold exhibit promising activities against certain disease states. While further research is needed to fully elucidate their therapeutic potential, these findings underscore the importance of morpholine derivatives in addressing unmet medical needs.

The chemical industry has also recognized the value of methyl 2-[(3R)-morpholin-3-yl]acetate as a commercial product. Its synthesis on an industrial scale requires robust process optimization to ensure cost-effectiveness and scalability. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic routes that enhance production efficiency while maintaining high quality standards.

The environmental impact of synthesizing and using methyl 2-[(3R)-morpholin-3-yl]acetate is another critical consideration. Green chemistry principles are being increasingly applied to develop more sustainable synthetic methodologies. These approaches aim to minimize waste generation, reduce energy consumption, and utilize renewable resources. By adopting such practices, the pharmaceutical industry can contribute to environmental conservation while maintaining high standards of chemical manufacturing.

In conclusion, methyl 2-[(3R)-morpholin-3-yl]acetate (CAS No. 1217976-31-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.